Cas no 1193389-64-8 ((5-methyl-2-thienyl)-piperazin-1-yl-methanone;hydrochloride)

• Product Name: (5-methyl-2-thienyl)-piperazin-1-yl-methanone;hydrochloride
• CAS No: 1193389-64-8
• MF: C₁₀H₁₅ClN₂OS
• MW: 246.756900072098
• CID: 4576748
• PubChem ID: 45791904
• Update Time: 2025-05-22

(5-methyl-2-thienyl)-piperazin-1-yl-methanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylthiophene-2-carbonyl)piperazine hydrochloride
• (5-methyl-2-thienyl)-piperazin-1-yl-methanone;hydrochloride
• (5-methylthiophen-2-yl)-piperazin-1-ylmethanone;hydrochloride
• AKOS026744934
• 1193389-64-8
• Z744754708
• 1-[(5-methylthiophen-2-yl)carbonyl]piperazine hydrochloride
• 1-(5-methylthiophene-2-carbonyl)piperazinehydrochloride
• EN300-51659
• CS-0250623

• Inchi： 1S/C10H14N2OS.ClH/c1-8-2-3-9(14-8)10(13)12-6-4-11-5-7-12;/h2-3,11H,4-7H2,1H3;1H
• InChI Key： VQYWSWGQINLAOP-UHFFFAOYSA-N
• SMILES： N1(C(C2SC(C)=CC=2)=O)CCNCC1.[H]Cl

Computed Properties

• Exact Mass: 246.0593620g/mol
• Monoisotopic Mass: 246.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų

Additional information on (5-methyl-2-thienyl)-piperazin-1-yl-methanone;hydrochloride

Chemical Compound CAS No. 1193389-64-8: A Comprehensive Overview

The chemical compound with CAS No. 1193389-64-8, commonly referred to as (5-methyl-2-thienyl)-piperazin-1-yl-methanone hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the chemical structure, synthesis methods, biological activity, and therapeutic potential of this compound, supported by the latest research findings.

The molecular structure of (5-methyl-2-thienyl)-piperazin-1-yl-methanone hydrochloride consists of a piperazine ring fused with a thienyl group and a methanone moiety. The presence of the thienyl group introduces aromaticity and enhances the compound's stability, while the piperazine ring contributes to its flexibility and ability to form hydrogen bonds. Recent studies have highlighted the importance of such structural features in determining the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile.

Synthesis methods for this compound have been optimized in recent years to improve yield and purity. One common approach involves the nucleophilic substitution of an appropriate thioether intermediate with a piperazine derivative, followed by acid-mediated cyclization to form the methanone group. Researchers have also explored green chemistry techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to enhance sustainability and reduce environmental impact.

The biological activity of (5-methyl-2-thienyl)-piperazin-1-yl-methanone hydrochloride has been extensively studied in vitro and in vivo models. Preclinical data indicate that this compound exhibits potent antimicrobial activity against a range of bacterial and fungal pathogens, making it a promising candidate for antibiotic development. Additionally, recent investigations have revealed its potential as an anti-inflammatory agent, with mechanisms involving inhibition of pro-inflammatory cytokines and modulation of signaling pathways such as NF-kB.

In terms of therapeutic applications, (5-methyl-2-thienyl)-piperazin-1-yl-methanone hydrochloride has shown promise in treating infectious diseases and inflammatory disorders. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Furthermore, ongoing research is exploring its potential as a chemotherapeutic agent for cancer treatment, particularly in targeting specific oncogenic pathways.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various protein targets, such as bacterial enzymes and human receptors. Such computational approaches are expected to play a pivotal role in optimizing the compound's pharmacological properties for therapeutic use.

In conclusion, (5-methyl-2-thienyl)-piperazin-1-yl-methanone hydrochloride represents a valuable addition to the arsenal of bioactive compounds with diverse therapeutic applications. Its unique chemical structure, coupled with advancements in synthesis and biological evaluation techniques, positions it as a key player in future drug discovery efforts. As research continues to unfold, this compound holds immense potential for addressing unmet medical needs across various disease domains.